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Compound of Interest

Compound Name: Candidin

Cat. No.: B174359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intradermal administration of

Candidin® (Candida albicans Skin Test Antigen for Cellular Hypersensitivity) to ensure

consistent and reliable results for the assessment of delayed-type hypersensitivity (DTH).

Adherence to standardized procedures is critical for minimizing variability and obtaining

accurate immunological data.

Introduction
Candidin® is a skin test antigen used to assess cell-mediated immunity by eliciting a DTH

reaction in individuals previously sensitized to Candida albicans.[1] The reaction, characterized

by induration at the injection site, typically peaks between 24 and 48 hours.[1][2] Inconsistent

injection techniques can lead to unreliable results, potentially misinterpreting a subject's

immune status.[2][3] This document outlines the standardized materials and procedures to

achieve reproducible outcomes.

Materials and Equipment
A precise selection of materials is crucial for a successful intradermal injection.
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Equipment/Material Specification Purpose

Syringe Tuberculin syringe, 1 mL

Calibrated in 0.01 mL

increments for accurate

dosage.[4][5]

Needle 26 or 27 gauge, 1/4 to 1/2 inch

Short, fine-gauge needle for

superficial dermal

administration.[4][6]

Candidin® Antigen Per manufacturer's instructions
Standardized Candida

albicans antigen.

Antiseptic 70% alcohol swabs
To cleanse the injection site

and minimize infection risk.[3]

Gloves Non-sterile examination gloves

To ensure aseptic technique

and protect the administrator.

[4]

Sharps Container Puncture-resistant container
For safe disposal of used

needles and syringes.[1]

Skin Marker Fine-tipped, non-toxic
To mark the injection site for

accurate reading.

Ruler Millimeter scale
To measure the diameter of

induration.

Experimental Protocol: Intradermal Injection of
Candidin®
This protocol details the step-by-step procedure for the administration and reading of the

Candidin® skin test.

Subject Preparation and Site Selection
Informed Consent: Ensure the subject has provided informed consent after a thorough

explanation of the procedure, potential reactions, and purpose of the test.
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Site Selection: Choose a suitable injection site, typically the volar (inner) surface of the

forearm.[2][3] The upper back, under the scapula, is an alternative site.[4] The selected area

should be free of lesions, rashes, moles, scars, or tattoos that could interfere with the

reading of the test.[4][5]

Site Cleansing: Cleanse the chosen site with a 70% alcohol swab using a firm, circular

motion.[3] Allow the area to air dry completely before injection to prevent irritation and ensure

the effectiveness of the antiseptic.[4]

Syringe Preparation and Antigen Administration
Antigen Preparation: Visually inspect the Candidin® vial for particulate matter or

discoloration. Do not use if either is present.[2]

Drawing the Dose: Using a tuberculin syringe with a 26 or 27-gauge needle, draw up slightly

more than the required 0.1 mL dose of Candidin®.

Removing Air and Adjusting Dose: Hold the syringe with the needle pointing up and tap the

barrel to cause any air bubbles to rise. Carefully expel the air and excess solution to

precisely align the plunger tip with the 0.1 mL mark on the syringe.[7]

Positioning the Needle: With your non-dominant hand, stretch the skin at the injection site

taut.[5] Hold the syringe in your dominant hand, almost parallel to the skin, with the needle

bevel facing upwards.[8]

Injection: Insert the needle slowly at a 5 to 15-degree angle into the epidermis, advancing it

only about 1/4 inch so that the entire bevel is just under the skin.[4][6]

Administering the Antigen: Slowly inject the 0.1 mL of Candidin®. A distinct, sharply defined

wheal or bleb (a small blister-like elevation) of approximately 5 mm in diameter should form,

indicating a successful intradermal injection.[2][7] If a bleb does not form, the injection was

likely administered subcutaneously, and the test should be repeated at a different site.[2]

Needle Withdrawal and Disposal: Withdraw the needle at the same angle it was inserted. Do

not massage the injection site, as this can disperse the antigen and affect the results.

Immediately dispose of the syringe and needle in a designated sharps container without

recapping.[1]
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Reading and Interpretation of Results
Observation Period: The subject should be observed for at least 20 minutes following the

injection for any immediate adverse reactions.[2]

Reading Time: The skin test should be read 48 hours after administration.[1][2] The reaction

typically begins within 24 hours and peaks between 24 and 48 hours.[2]

Measurement of Induration: The reaction is assessed by visually inspecting and palpating

the area of induration (hardening).[2] Using a ruler, measure the diameter of the indurated

area in two perpendicular directions (longest diameter and midpoint orthogonal diameter).[2]

Calculating the Result: The final result is the mean of the two diameter measurements.[2]

Interpretation: A positive DTH reaction to Candidin® is defined as an induration of 5 mm or

greater.[2][3]

Data Presentation: Key Parameters for Consistent
Results
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Parameter
Recommended
Value/Technique

Rationale for Consistency

Injection Volume 0.1 mL

A standardized volume

ensures a consistent amount

of antigen is delivered.[2]

Injection Angle 5-15 degrees

A shallow angle ensures the

antigen is deposited into the

dermis, not subcutaneously.[4]

[6]

Needle Gauge 26-27 G

A fine needle minimizes tissue

trauma and facilitates a

shallow injection.[4]

Needle Length 1/4 - 1/2 inch
A short needle prevents deep,

subcutaneous injection.[4]

Bleb Formation Distinct, sharply defined wheal

Visual confirmation of correct

intradermal placement of the

antigen.[2]

Reading Time 48 hours

Allows for the peak

development of the delayed-

type hypersensitivity reaction.

[1][2]

Measurement
Mean of two perpendicular

diameters of induration

Provides a more accurate and

reproducible measurement of

the reaction size.[2]

Visualizations
Experimental Workflow for Candidin® Intradermal
Injection
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Preparation

Administration

Post-Injection & Reading

1. Site Selection
(Volar Forearm)

2. Site Cleansing
(70% Alcohol)

3. Prepare Syringe
(0.1 mL Candidin®)

4. Stretch Skin Taut

5. Insert Needle
(5-15° angle, bevel up)

6. Inject Slowly
(Observe for bleb)

7. Withdraw Needle

8. Dispose of Sharps

9. Read at 48 Hours

10. Measure Induration
(Mean of 2 diameters)

11. Interpret Result
(≥5mm = Positive)

Click to download full resolution via product page

Caption: Workflow for Candidin® Intradermal Injection.
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Signaling Pathway of Delayed-Type Hypersensitivity
(Type IV)
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Caption: Delayed-Type Hypersensitivity (DTH) Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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